Cas no 848777-30-0 ((S)-2-Cyclohexyl-2-(pyrazine-2-carboxamido)acetic acid)

• Product Name: (S)-2-Cyclohexyl-2-(pyrazine-2-carboxamido)acetic acid
• CAS No: 848777-30-0
• MF: C₁₃H₁₇N₃O₃
• MW: 263.292382955551
• MDL: MFCD21496260
• CID: 841864
• Update Time: 2025-11-02

(S)-2-Cyclohexyl-2-(pyrazine-2-carboxamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-Cyclohexyl[(2-pyrazinylcarbonyl)amino]acetic acid
• Cyclohexaneacetic acid, α-[(2-pyrazinylcarbonyl)amino]-, (αS)-
• (2S)-2-cyclohexyl-2-(pyrazine-2-carbonylamino)acetic acid
• (S)-2-CYCLOHEXYL-2-(PYRAZINE-2-CARBOXAMIDO)ACETIC ACID
• 3-propoxy-1-(tetrahydrofuran-3-yl)but-3-en-2-aMine
• (S)-cyclohexyl-[(pyrazine-2-carbonyl)-amino]-acetic acid
• A-[(2-pyrazinylcarbonyl)amino]-,(
• CYC045
• Cyclohexaneacetic acid,
• cyclohexyl-[(pyrazine-2-carbonyl)-amino]-acetic acid
• GEJCLNODLCIGDU-NSHDSACASA-N
• BCP06662
• 2971AH
• AK162078
• AX8294527
• ST24036033
• (2S)-Cyclohexyl[(pyrazine-2-carbonyl)amino]acetic acid
• (S)-2-cyclohexyl-2-(pyrazine-2-carboxamido)aceticacid
• (2S)-2-cyclohexyl-2-[(pyrazin-2-yl)formamido]acetic acid
• Cyclohexaneacetic acid, a-[(pyrazinylcarbonyl)aMino]-, (aS)-
• A-[(2-pyrazinylcarbonyl)ami
• (αS)-α-[(2-Pyrazinylcarbonyl)amino]cyclohexaneacetic acid (ACI)
• Cyclohexaneacetic acid, α-[(pyrazinylcarbonyl)amino]-, (αS)- (9CI)
• (S)-2-Cyclohexyl-2-(pyrazine-2-carboxamido)acetic acid

• MDL： MFCD21496260
• Inchi： 1S/C13H17N3O3/c17-12(10-8-14-6-7-15-10)16-11(13(18)19)9-4-2-1-3-5-9/h6-9,11H,1-5H2,(H,16,17)(H,18,19)/t11-/m0/s1
• InChI Key： GEJCLNODLCIGDU-NSHDSACASA-N
• SMILES： [C@H](C1CCCCC1)(C(=O)O)NC(C1N=CC=NC=1)=O

Computed Properties

• Exact Mass: 263.12700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 329
• Topological Polar Surface Area: 92.2

Experimental Properties

• Density: 1.266
• PSA: 95.67000
• LogP: 1.81470

(S)-2-Cyclohexyl-2-(pyrazine-2-carboxamido)acetic acid Security Information

• Storage Condition：(BD290382)

Additional information on (S)-2-Cyclohexyl-2-(pyrazine-2-carboxamido)acetic acid

Exploring the Properties and Applications of (S)-2-Cyclohexyl-2-(pyrazine-2-carboxamido)acetic acid (CAS No. 848777-30-0)

(S)-2-Cyclohexyl-2-(pyrazine-2-carboxamido)acetic acid (CAS No. 848777-30-0) is a specialized chiral compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a cyclohexyl group and a pyrazine-2-carboxamido moiety, making it a valuable intermediate in drug discovery and development. Researchers are particularly interested in its potential applications in targeting metabolic disorders and inflammatory diseases, which are among the most searched topics in modern medicinal chemistry.

The compound's chiral center at the (S)-configuration plays a critical role in its biological activity, as enantiopure compounds often exhibit higher selectivity and efficacy in therapeutic applications. This aligns with the growing demand for enantioselective synthesis methods, a hot topic in organic chemistry forums and AI-driven research platforms. The presence of the pyrazine ring further enhances its potential as a building block for heterocyclic compounds, which are widely explored in kinase inhibitor design and other targeted therapies.

From a structural perspective, (S)-2-Cyclohexyl-2-(pyrazine-2-carboxamido)acetic acid offers excellent solubility in polar organic solvents, a property frequently queried in chemical databases. Its carboxamido and carboxylic acid functional groups provide multiple sites for further derivatization, making it a versatile scaffold for combinatorial chemistry. Recent publications have highlighted its utility in peptide mimetics, addressing another trending search term: "peptide-based drug design."

The synthesis of CAS 848777-30-0 typically involves asymmetric hydrogenation or enzymatic resolution techniques, reflecting the pharmaceutical industry's shift toward greener chemistry practices. This aspect resonates with environmentally conscious researchers who frequently search for "sustainable chiral synthesis" methods. Analytical characterization of this compound usually employs HPLC, NMR, and mass spectrometry techniques, ensuring the high purity required for biological studies.

In the context of market dynamics, the demand for (S)-2-Cyclohexyl-2-(pyrazine-2-carboxamido)acetic acid has steadily increased, particularly from contract research organizations (CROs) focusing on fragment-based drug discovery. Online searches for "chiral building blocks for drug discovery" have spiked by 35% year-over-year, underscoring the commercial relevance of this compound. Its stability under physiological pH conditions makes it particularly attractive for preclinical development.

Emerging applications of 848777-30-0 include its potential use in PROTAC (Proteolysis Targeting Chimeras) technology, one of the most searched novel therapeutic modalities in 2023. The compound's ability to serve as a linker between target proteins and E3 ubiquitin ligases is currently under investigation by several biotech firms. This connects with frequent AI-assisted queries about "next-generation protein degradation strategies."

Quality control specifications for (S)-2-Cyclohexyl-2-(pyrazine-2-carboxamido)acetic acid typically require ≥98% chemical purity and ≥99% enantiomeric excess, parameters often searched by quality assurance professionals. The compound's shelf life and storage conditions (generally recommended at 2-8°C under inert atmosphere) are also common technical queries from laboratory personnel.

From a regulatory perspective, CAS 848777-30-0 is not classified under any restricted categories, making it accessible for global research collaborations. This distinguishes it from many controlled substances that dominate search engine autocomplete suggestions in the chemical space. Its safety profile, as indicated by preliminary toxicological studies, suggests low acute toxicity, another frequently researched aspect by compound users.

The future research directions for this compound likely involve exploring its structure-activity relationships (SAR) in various biological targets, a topic generating substantial discussion in computational chemistry circles. Machine learning approaches to predict the bioactivity of such chiral molecules represent another intersection with trending AI-in-chemistry search terms. As the pharmaceutical industry continues to prioritize targeted therapies, the relevance of specialized building blocks like (S)-2-Cyclohexyl-2-(pyrazine-2-carboxamido)acetic acid will undoubtedly grow.